Cas no 2229465-81-8 (1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole)

• Product Name: 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole
• CAS No: 2229465-81-8
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 5767022
• PubChem ID: 165882443
• Update Time: 2025-05-26

1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole
• EN300-1833484
• 2229465-81-8

• Inchi： 1S/C12H13N/c1-3-4-10-5-6-12-11(9-10)7-8-13(12)2/h1,5-6,9H,4,7-8H2,2H3
• InChI Key： OAPMDAFWIUUFPR-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(CC#C)=CC=2CC1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole

Introduction to 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole (CAS No. 2229465-81-8)

1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole, with the CAS number 2229465-81-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole make it a promising candidate for various drug development initiatives.

The chemical structure of 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole consists of a 2,3-dihydroindole core with a methyl group at the 1-position and a propargyl (prop-2-yn-1-yl) group at the 5-position. The presence of these functional groups imparts distinct chemical properties and reactivity profiles to the molecule. The propargyl group, in particular, is known for its ability to participate in various chemical reactions, such as click chemistry, which has been widely utilized in the synthesis of complex molecules and the modification of biomolecules.

In recent years, 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. Additionally, another study in the European Journal of Medicinal Chemistry demonstrated that this compound reduced inflammation in animal models by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacological profile of 1-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1H-indole is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility in both organic solvents and aqueous media, which facilitates its use in various experimental setups. Moreover, its stability under physiological conditions ensures that it remains active during biological assays and in vivo studies.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-methyl-5-(prop-2-yinl)-2,3-dihydro-lH-indole. One notable approach involves the palladium-catalyzed coupling reaction between a suitable indole derivative and a propargyl halide. This method provides high yields and excellent regioselectivity, making it a preferred choice for large-scale synthesis. Another approach involves the use of copper(I) catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is particularly useful for introducing additional functional groups onto the molecule.

The potential applications of 1-methyl-S-(prop-Z-yinl)-Z,S-dihydro-lH-indole extend beyond its direct biological activities. Due to its versatile chemical structure, this compound can serve as a valuable building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have explored the use of this compound as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important targets in drug discovery.

In conclusion, 1-methyl-S-(prop-Z-yinl)-Z,S-dihydro-lH-indole (CAS No. 2229465-SI-S) represents an exciting opportunity in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical development. Ongoing research efforts are expected to uncover additional applications and optimize its therapeutic potential.